- Herbicidal isoxazoline compounds, their preparation, herbicidal compositions, and their use, World Intellectual Property Organization, , ,
Cas no 942060-54-0 (4-Bromo-2,5-dimethyl-2H-1,2,3-triazole)
942060-54-0 structure
Product Name:4-Bromo-2,5-dimethyl-2H-1,2,3-triazole
CAS No:942060-54-0
MF:C4H6BrN3
MW:176.014539241791
MDL:MFCD14706834
CID:1027952
PubChem ID:57574549
Update Time:2025-09-27
4-Bromo-2,5-dimethyl-2H-1,2,3-triazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-2,5-dimethyl-2H-1,2,3-triazole
- 4-bromo-2,5-dimethyltriazole
- 2H-1,2,3-Triazole, 4-bromo-2,5-dimethyl-
- FFQGJCDYFLYVPU-UHFFFAOYSA-N
- ZB1242
- 6070AC
- MB14575
- FCH1186974
- AX8163401
- 4-bromo-2,5-dimethyl-2H-[1,2,3]triazole
- 4-Bromo-2,5-dimethyl-2H-1,2,3-triazole (ACI)
- MFCD14706834
- DB-079817
- CS-0186951
- 4-BROMO-2,5-DIMETHYL-1,2,3-TRIAZOLE
- SCHEMBL1412512
- 942060-54-0
- DS-12978
- AKOS016002889
- DTXSID00727169
- O11170
-
- MDL： MFCD14706834
- Inchi： 1S/C4H6BrN3/c1-3-4(5)7-8(2)6-3/h1-2H3
- InChI Key： FFQGJCDYFLYVPU-UHFFFAOYSA-N
- SMILES： BrC1C(C)=NN(C)N=1
Computed Properties
- Exact Mass: 174.97451g/mol
- Monoisotopic Mass: 174.97451g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 87.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30.7
- XLogP3: 1.7
Experimental Properties
- Density: 1.776
- Boiling Point: 244°C at 760 mmHg
- Flash Point: 101.392°C
- Refractive Index: 1.639
4-Bromo-2,5-dimethyl-2H-1,2,3-triazole Security Information
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： P280-P305+P351+P338
- Storage Condition：Inert atmosphere,2-8°C(BD163401)
4-Bromo-2,5-dimethyl-2H-1,2,3-triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 223628-1g |
4-Bromo-2,5-dimethyl-2H-1,2,3-triazole |
942060-54-0 | 95% | 1g |
￡510.00 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ST221-200mg |
4-Bromo-2,5-dimethyl-2H-1,2,3-triazole |
942060-54-0 | 97% | 200mg |
1878.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ST221-50mg |
4-Bromo-2,5-dimethyl-2H-1,2,3-triazole |
942060-54-0 | 97% | 50mg |
751.0CNY | 2021-07-10 | |
| TRC | B755165-10mg |
4-bromo-2,5-dimethyl-2H-1,2,3-triazole |
942060-54-0 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B755165-50mg |
4-bromo-2,5-dimethyl-2H-1,2,3-triazole |
942060-54-0 | 50mg |
$ 210.00 | 2022-06-06 | ||
| TRC | B755165-100mg |
4-bromo-2,5-dimethyl-2H-1,2,3-triazole |
942060-54-0 | 100mg |
$ 320.00 | 2022-06-06 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ST221-250mg |
4-Bromo-2,5-dimethyl-2H-1,2,3-triazole |
942060-54-0 | 97% | 250mg |
2944CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ST221-100mg |
4-Bromo-2,5-dimethyl-2H-1,2,3-triazole |
942060-54-0 | 97% | 100mg |
1226CNY | 2021-05-08 | |
| Fluorochem | 223628-250mg |
4-Bromo-2,5-dimethyl-2H-1,2,3-triazole |
942060-54-0 | 95% | 250mg |
￡205.00 | 2022-02-28 | |
| Chemenu | CM147899-250mg |
4-Bromo-2,5-dimethyl-2H-1,2,3-triazole |
942060-54-0 | 95%+ | 250mg |
$220 | 2024-07-19 |
4-Bromo-2,5-dimethyl-2H-1,2,3-triazole Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -80 °C; 20 min, -80 °C
1.2 2 h, -80 °C; -80 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water
1.2 2 h, -80 °C; -80 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -80 °C; 20 min, -80 °C
1.2 2 h, -80 °C; -80 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water
1.2 2 h, -80 °C; -80 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water
Reference
- Preparation of isoxazole derivative herbicides, World Intellectual Property Organization, , ,
4-Bromo-2,5-dimethyl-2H-1,2,3-triazole Raw materials
4-Bromo-2,5-dimethyl-2H-1,2,3-triazole Preparation Products
4-Bromo-2,5-dimethyl-2H-1,2,3-triazole Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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